tert-Butyl 4-{2-[4-(hydrazinocarbonyl)piperidino]-ethyl}tetrahydro-1(2H)-pyrazinecarboxylate

• IUPAC Name: tert-butyl 4-[2-[4-(hydrazinecarbonyl)piperidin-1-yl]ethyl]piperazine-1-carboxylate
• InChI: InChI=1S/C17H33N5O3/c1-17(2,3)25-16(24)22-12-10-21(11-13-22)9-8-20-6-4-14(5-7-20)15(23)19-18/h14H,4-13,18H2,1-3H3,(H,19,23)
• InChI Key: GEEWDLOQYUUIPL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)CCN2CCC(CC2)C(=O)NN
• Molecular Formula: C17H33N5O3
• DSSTOX Substance ID: DTXSID801117319
• Molecular Weight: 355.5 g/mol
• CAS No.: 874831-75-1

Description

Tert-Butyl 4-{2-[4-(hydrazinocarbonyl)piperidino]-ethyl}tetrahydro-1(2H)-pyrazinecarboxylate is a useful research compound. Its molecular formula is C17H33N5O3 and its molecular weight is 355.5 g/mol. The purity is usually 95%.
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Scientific Research Applications

Chemical Structure and Synthesis

• Chemical Structure Analysis : A study by Richter et al. (2009) analyzed the chemical structure of a similar compound, tert-Butyl 4-(1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate, detailing the angles and planes formed by the pyrazole and piperidine rings (Richter et al., 2009).
• Synthesis of Related Compounds : Kong et al. (2016) synthesized tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, an intermediate in biologically active compounds such as crizotinib (Kong et al., 2016).

Biological and Pharmaceutical Research

• Pharmacological Properties : Iminov et al. (2015) explored the synthesis of fluorinated pyrazole-4-carboxylic acids, compounds relevant to pharmacology (Iminov et al., 2015).
• Antibacterial and Antifungal Activities : Kulkarni et al. (2016) studied tert-butyl 4-(2-hydrazino-2-oxoethyl)piperazine-1-carboxylate, focusing on its crystal structure and antibacterial and antifungal properties (Kulkarni et al., 2016).
• Synthesis of Heterocyclic Compounds : Obreza and Urleb (2003) researched the synthesis of hexahydropyrrolo-[1,2-d][1,2,4]triazine-1,4-dione, a process involving tert-butyl 1-hydrazinecarboxylate, a structurally similar compound (Obreza & Urleb, 2003).

Analytical and Material Sciences

• Material Characterization : Mamat et al. (2012) reported the crystal and molecular structure of tert-butyl 4-(2-tert-butoxy-2-oxoethyl)piperazine-1-carboxylate, providing insight into the structural characteristics of similar compounds (Mamat et al., 2012).
• Sensor Applications : Formica et al. (2018) synthesized hydroxypyrazole-based ligands, including tert-butyl 2-[1-[3-(4-cianophenyl)-5-hydroxy-1-phenyl-1H-pyrazol-4-yl]ethylidene]hydrazinecarboxylate, showing potential as a ratiometric fluorescent sensor for Zn(II) (Formica et al., 2018).

Safety and Hazards

The safety and hazards associated with this compound are not detailed in the search results. It is recommended to handle this compound with appropriate safety measures.